Cas no 5849-07-0 (N-methyl-N-phenyl-2-sulfanylacetamide)

• Product Name: N-methyl-N-phenyl-2-sulfanylacetamide
• CAS No: 5849-07-0
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• CID: 948580
• PubChem ID: 294408
• Update Time: 2025-04-19

N-methyl-N-phenyl-2-sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-phenyl-2-sulfanylacetamide
• DTXSID60974036
• 5849-07-0
• AKOS008965376
• NSC-162707
• NSC162707

• Inchi： 1S/C9H11NOS/c1-10(9(11)7-12)8-5-3-2-4-6-8/h2-6,12H,7H2,1H3
• InChI Key： ONRCNAXJWPLLHV-UHFFFAOYSA-N
• SMILES： SCC(N(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 181.05623
• Monoisotopic Mass: 181.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.168
• Boiling Point: 279°C at 760 mmHg
• Flash Point: 122.5°C
• Refractive Index: 1.6
• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides